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Compound of Interest

Compound Name: Tmcpo

Cat. No.: B159790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety precautions and

handling protocols for bis(2,4,6-trichlorophenyl) oxalate (TCPO) powder, a chemical reagent

commonly utilized in chemiluminescence-based assays. Due to its hazardous nature, strict

adherence to the following guidelines is paramount to ensure the safety of laboratory personnel

and the integrity of experimental outcomes.

Hazard Identification and Chemical Properties
TCPO is classified as a hazardous substance with the following primary concerns:

Skin Irritation: Causes skin irritation upon contact.[1]

Serious Eye Irritation: Can lead to serious damage if it comes into contact with the eyes.[1]

Respiratory Irritation: Inhalation of TCPO dust may cause respiratory tract irritation.[1]

While comprehensive toxicological properties of TCPO have not been thoroughly investigated,

it is crucial to handle it with the utmost care.[1]

Table 1: Chemical and Physical Properties of TCPO
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Property Value

Chemical Formula C₁₄H₄Cl₆O₄

Molecular Weight 448.9 g/mol [1]

Appearance Beige powder[1]

CAS Number 1165-91-9[1]

Source: Sigma-Aldrich Safety Data Sheet.[1]

Exposure Controls and Personal Protective
Equipment (PPE)
Given the lack of established specific occupational exposure limits such as Permissible

Exposure Limits (PEL) or Threshold Limit Values (TLV) for TCPO powder, it is imperative to

handle it under conditions of minimal exposure.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling TCPO Powder
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Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[1]

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for larger quantities.

To protect against dust

particles and splashes causing

serious eye irritation.[1]

Respiratory Protection

Use a NIOSH-approved

respirator with a particulate

filter if dust cannot be

controlled at the source. For

high-risk procedures, a self-

contained breathing apparatus

may be necessary.

To prevent inhalation of dust

and subsequent respiratory

irritation.[1]

Skin and Body Protection
A fully fastened laboratory

coat.

To protect skin and personal

clothing from contamination.

Safe Handling and Storage Protocols
Adherence to meticulous handling and storage procedures is critical to minimize the risk of

exposure and maintain the chemical's integrity.

Engineering Controls
Ventilation: All handling of TCPO powder should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1]

Containment: For weighing procedures, a ventilated balance enclosure or a glove box is

recommended to contain airborne particles.

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]
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Environmental Conditions: TCPO is sensitive to light and moisture. It is recommended to

store it under an inert gas atmosphere.[1][2]

Detailed Experimental Protocols
The following protocols outline the recommended procedures for common laboratory tasks

involving TCPO powder.

Protocol for Safely Weighing TCPO Powder
This protocol is designed to minimize the generation and inhalation of airborne TCPO dust.

Caption: Workflow for Safely Weighing TCPO Powder.

Protocol for Safely Dissolving TCPO Powder
This protocol ensures that the dissolution process is conducted safely, minimizing exposure to

both the powder and the solvent.

Caption: Workflow for Safely Dissolving TCPO Powder.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.

Table 3: First Aid Measures for TCPO Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, seek medical

attention.[1]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill Response
In the event of a TCPO powder spill, follow these steps:
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Spill Occurs

Evacuate immediate area

Assess the spill size and risk

Is the spill small and manageable?

Wear appropriate PPE. 
 Gently cover the spill with an inert absorbent material. 
 Sweep up and place in a sealed container for disposal.

Yes

Contact Emergency Response Team

No

Ventilate the area

Spill Managed

Decontaminate the spill area

Click to download full resolution via product page

Caption: Decision Tree for TCPO Powder Spill Response.
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Waste Disposal
All TCPO powder and contaminated materials (e.g., gloves, weighing paper, pipette tips) must

be disposed of as hazardous chemical waste in accordance with local, state, and federal

regulations. Do not dispose of TCPO powder in the regular trash or down the drain.[1]

By implementing these safety precautions and protocols, researchers can significantly mitigate

the risks associated with handling TCPO powder, fostering a safer laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.benchchem.com/product/b159790?utm_src=pdf-custom-synthesis
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.spectrumchemical.com/media/sds/CA165_AGHS.pdf
https://www.benchchem.com/product/b159790#safety-precautions-for-handling-tcpo-powder
https://www.benchchem.com/product/b159790#safety-precautions-for-handling-tcpo-powder
https://www.benchchem.com/product/b159790#safety-precautions-for-handling-tcpo-powder
https://www.benchchem.com/product/b159790#safety-precautions-for-handling-tcpo-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b159790?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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